Cas no 2228152-47-2 (3-(5-chloropyridin-2-yl)azetidin-3-ol)

• Product Name: 3-(5-chloropyridin-2-yl)azetidin-3-ol
• CAS No: 2228152-47-2
• MF: C₈H₉ClN₂O
• MW: 184.62286067009
• CID: 6179249
• PubChem ID: 165782828
• Update Time: 2025-05-25

3-(5-chloropyridin-2-yl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloropyridin-2-yl)azetidin-3-ol
• EN300-1993700
• 2228152-47-2

• Inchi： 1S/C8H9ClN2O/c9-6-1-2-7(11-3-6)8(12)4-10-5-8/h1-3,10,12H,4-5H2
• InChI Key： KUXJHVHFHRORBR-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)C1(CNC1)O

Computed Properties

• Exact Mass: 184.0403406g/mol
• Monoisotopic Mass: 184.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 45.2Ų

Additional information on 3-(5-chloropyridin-2-yl)azetidin-3-ol

Introduction to 3-(5-chloropyridin-2-yl)azetidin-3-ol (CAS No: 2228152-47-2)

3-(5-chloropyridin-2-yl)azetidin-3-ol (CAS No: 2228152-47-2) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the azetidinone class, characterized by a five-membered ring containing an oxygen atom and a nitrogen atom. The presence of a 5-chloropyridine substituent at the 2-position of the azetidinone ring introduces additional electronic and steric properties, making it a promising scaffold for drug discovery.

The molecular structure of 3-(5-chloropyridin-2-yl)azetidin-3-ol consists of a pyridine ring substituted with a chlorine atom at the 5-position and an azetidinone moiety at the 2-position. This arrangement creates a system with potential for diverse interactions with biological targets, including enzymes and receptors. The chlorine atom in the pyridine ring can participate in hydrogen bonding or electrostatic interactions, while the azetidinone ring can engage in hydrophobic interactions or π-stacking, depending on the context.

In recent years, there has been growing interest in developing novel therapeutic agents based on azetidinone derivatives due to their reported bioactivity in various pharmacological assays. The 5-chloropyridine substituent is particularly noteworthy, as it has been shown to enhance binding affinity and selectivity in several drug candidates. For instance, studies have demonstrated that compounds containing this moiety exhibit inhibitory activity against certain kinases and other enzymes involved in cancer pathways.

One of the most compelling aspects of 3-(5-chloropyridin-2-yl)azetidin-3-ol is its potential as a lead compound for further medicinal chemistry optimization. The azetidinone core provides a rigid framework that can be modified to improve pharmacokinetic properties, such as solubility and metabolic stability. Additionally, the 5-chloropyridine group offers a handle for further derivatization, allowing chemists to explore new chemical space and identify compounds with enhanced therapeutic profiles.

Recent research has highlighted the importance of understanding the conformational flexibility of 3-(5-chloropyridin-2-yl)azetidin-3-ol in biological settings. Computational studies have suggested that the compound can adopt multiple conformations, which may influence its binding mode to target proteins. These insights have guided efforts to design analogs with improved binding affinity and reduced off-target effects. Furthermore, experimental techniques such as X-ray crystallography and NMR spectroscopy have been employed to elucidate the three-dimensional structure of this compound and its complexes with biological targets.

The synthesis of 3-(5-chloropyridin-2-yl)azetidin-3-ol has been optimized to ensure high yield and purity, making it accessible for further biological evaluation. Key synthetic steps involve nucleophilic substitution reactions and cyclization processes that establish the core heterocyclic structure. Advances in synthetic methodologies have enabled the introduction of various functional groups at specific positions within the molecule, facilitating the creation of libraries of derivatives for high-throughput screening.

In conclusion, 3-(5-chloropyridin-2-yl)azetidin-3-ol (CAS No: 2228152-47-2) represents a promising candidate for drug discovery due to its unique structural features and potential biological activities. The combination of a 5-chloropyridine substituent with an azetidinone scaffold offers numerous opportunities for medicinal chemistry innovation. As research continues to uncover new therapeutic applications for this class of compounds, 3-(5-chloropyridin-2-yl)azetidin-3-ol is poised to play a significant role in the development of next-generation pharmaceuticals.